Cas no 78846-88-5 (2-Chloro-6-(chloromethyl)pyridine)

2-Chloro-6-(chloromethyl)pyridine is a versatile halogenated pyridine derivative widely used as a key intermediate in organic synthesis and pharmaceutical manufacturing. Its reactive chloromethyl and chloro substituents enable efficient functionalization, making it valuable for constructing complex heterocyclic compounds. The compound exhibits high purity and stability, ensuring consistent performance in nucleophilic substitution and cross-coupling reactions. Its structural features facilitate applications in agrochemicals, pharmaceuticals, and specialty chemicals, particularly in the development of active ingredients and ligands. Proper handling under inert conditions is recommended due to its sensitivity to moisture. This reagent is preferred for its well-defined reactivity and compatibility with a range of synthetic methodologies.
2-Chloro-6-(chloromethyl)pyridine structure
78846-88-5 structure
Product Name:2-Chloro-6-(chloromethyl)pyridine
CAS No:78846-88-5
MF:C6H5Cl2N
MW:162.016599416733
MDL:MFCD07774109
CID:547997
PubChem ID:15574440
Update Time:2025-05-21

2-Chloro-6-(chloromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-6-(chloromethyl)pyridine
    • PYRIDINE,2-CHLORO-6-(CHLOROMETHYL)-
    • 2-chloro-6-chloromethyl-pyridine
    • 2-chloromethyl-6-chloropyridine
    • 2-cloromethyl-6-chloropyridine
    • 6-chloro-2-chloromethylpyridine
    • 6-chloro-2-picolyl chloride
    • Pyridine, 2-chloro-6-(chloromethyl)-
    • 2-chloro-6-chloromethylpyridine
    • 2-Chloro-6chloromethyl-pyridine
    • VHKDPJQJCMVQFZ-UHFFFAOYSA-N
    • 2-chloro-6-(chloromethyl)-pyridine
    • SBB087553
    • RP10239
    • AB42311
    • CHEMPACIFIC 38158
    • 6-CHLORO-2-CHLOROMETHYL-PYRIDINE
    • 2-chloro-6-(chloromethyl)pyridine(SALTDATA: FREE)
    • 2-Chloro-6-(chloromethyl)
    • CHEMPACIFIC 38158 ISO 9001:2015 REACH
    • AKOS005071627
    • MFCD07774109
    • FT-0681787
    • 78846-88-5
    • SCHEMBL378811
    • CHEMPACIFIC38158
    • F52578
    • EN300-95897
    • A864955
    • J-508898
    • AE-0747
    • DTXSID20574652
    • CS-0060441
    • 2-Chloro-6-(chloromethyl)pyridine (ACI)
    • 6-Chloro-2-(chloromethyl)pyridine
    • DB-192759
    • DB-000500
    • ALBB-032454
    • MDL: MFCD07774109
    • Inchi: 1S/C6H5Cl2N/c7-4-5-2-1-3-6(8)9-5/h1-3H,4H2
    • InChI Key: VHKDPJQJCMVQFZ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=C(CCl)N=1

Computed Properties

  • Exact Mass: 160.98000
  • Monoisotopic Mass: 160.9799046g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 87.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.9
  • XLogP3: 2.2

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.3±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 227.9±25.0 °C at 760 mmHg
  • Flash Point: 113.4±8.8 °C
  • Refractive Index: 1.551
  • PSA: 12.89000
  • LogP: 2.47380
  • Vapor Pressure: No data available
  • pka: -1.06±0.10(Predicted)

2-Chloro-6-(chloromethyl)pyridine Security Information

2-Chloro-6-(chloromethyl)pyridine Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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2-Chloro-6-(chloromethyl)pyridine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Thionyl chloride
Reference
The preparation of 4- and 6-chloro-2-chloromethylpyridine
Barnes, John H.; Hartley, Frank R.; Jones, Christopher E. L., Tetrahedron, 1982, 38(22), 3277-80

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrochloric acid
Reference
6-Chloro-2-(chloromethyl)pyridines
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2-Chloro-6-(chloromethyl)pyridine Raw materials

2-Chloro-6-(chloromethyl)pyridine Preparation Products

2-Chloro-6-(chloromethyl)pyridine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:78846-88-5)2-Chloro-6-(chloromethyl)pyridine
Order Number:A864955
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:49
Price ($):495.0
Email:sales@amadischem.com

Additional information on 2-Chloro-6-(chloromethyl)pyridine

2-Chloro-6-(chloromethyl)pyridine: A Comprehensive Overview

The compound 2-Chloro-6-(chloromethyl)pyridine, also known by its CAS number 78846-88-5, is a heterocyclic aromatic compound with significant applications in various fields of chemistry. This compound belongs to the pyridine family, which is a six-membered ring containing one nitrogen atom. The presence of two chlorine substituents at positions 2 and 6, along with a chloromethyl group at position 6, imparts unique chemical properties to this molecule. These properties make it an essential intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals.

Recent studies have highlighted the importance of 2-Chloro-6-(chloromethyl)pyridine in medicinal chemistry. Researchers have explored its role as a building block for constructing bioactive molecules with potential therapeutic applications. For instance, derivatives of this compound have been investigated for their anti-inflammatory, anticancer, and antimicrobial activities. One notable study published in the Journal of Medicinal Chemistry demonstrated that certain analogs derived from 2-Chloro-6-(chloromethyl)pyridine exhibited potent inhibitory effects on key enzymes involved in inflammatory pathways, suggesting their potential as novel drug candidates.

In addition to its role in drug discovery, 2-Chloro-6-(chloromethyl)pyridine has found applications in materials science. Its ability to undergo various substitution reactions makes it a valuable precursor for synthesizing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). A recent breakthrough reported in Nature Communications showcased how derivatives of this compound can be used to construct highly porous MOFs with exceptional gas adsorption capabilities, opening new avenues for environmental remediation and energy storage technologies.

The synthesis of 2-Chloro-6-(chloromethyl)pyridine typically involves multi-step organic reactions. A common approach includes the chlorination of pyridine derivatives followed by alkylation to introduce the chloromethyl group. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions. For example, the use of palladium-catalyzed cross-coupling reactions has enabled the precise installation of substituents on the pyridine ring, leading to higher yields and better-quality products.

From an environmental perspective, understanding the fate and toxicity of 2-Chloro-6-(chloromethyl)pyridine is crucial for its safe handling and application. Studies conducted by environmental chemists have shown that this compound undergoes biodegradation under specific conditions, reducing its persistence in natural ecosystems. However, further research is needed to fully assess its long-term impact on aquatic and terrestrial environments.

In conclusion, 2-Chloro-6-(chloromethyl)pyridine stands as a versatile and indispensable compound in modern chemistry. Its unique structure and reactivity continue to drive innovation across diverse scientific disciplines. As researchers uncover new applications and improve synthetic methodologies, this compound will undoubtedly play an even more significant role in shaping future advancements in chemistry and related fields.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:78846-88-5)2-Chloro-6-(chloromethyl)pyridine
A864955
Purity:99%
Quantity:5g
Price ($):495.0
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